1-(4-Bromophenyl)-1H-pyrazol-3-amine

• CAS RN: 66000-38-2
• Molecular Formula: C9H8BrN3
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 1-(4-bromophenyl)pyrazol-3-amine
• InChI: InChI=1S/C9H8BrN3/c10-7-1-3-8(4-2-7)13-6-5-9(11)12-13/h1-6H,(H2,11,12)
• InChI Key: GZDIUHKAZLMQFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=CC(=N2)N)Br

Description

1-(4-Bromophenyl)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C9H8BrN3 and its molecular weight is 238.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In the same apparatus and following the same modalities as in Example 1, 1 g (0.00416 mole) of 1-(p-bromophenyl)-3-amino-2-pyrazoline was suspended in 10 ml of ethanol with addition of 0.04 g (0.0004 mole) of CuCl and of 0.013 g (0.0002 mole) of Cu, under an oxygen head. Oxidation was concluded after about 3 hours. The oxidized product was recovered as in Example 1, thus obtaining 0.5 g of 1-(p-bromophenyl)-3-aminopyrazole, of melting point 122°-123° C.

Synthesis routes and methods II

Procedure details

The title compound was prepared by the reaction of 4-bromophenylhydrazine with acrylonitrile in the presence of a suitable base such as sodium ethoxide in refluxing ethanol followed by oxidation with N-bromosuccinimide; 1H NMR (300 MHz, DMSO-d6) δ 3.81 (br s, 2H), 5.84 (s, 1H), 7.41 (d, J=8.7 Hz, 2H), 7.47 (d, J=8.7 Hz, 2H), 7.63 (s, 1H).